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Compound of Interest

Compound Name: 6-Methylflavone

Cat. No.: B191877

For researchers, scientists, and drug development professionals, ensuring the safe and
compliant disposal of chemical reagents is a critical component of laboratory operations. This
guide provides detailed, step-by-step procedures for the proper disposal of 6-Methylflavone,
emphasizing safety and regulatory adherence.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle 6-Methylflavone with

appropriate personal protective equipment (PPE) to mitigate exposure risks. While specific
toxicity data for 6-Methylflavone is not readily available, related compounds are known to
cause skin, eye, and respiratory irritation.[1][2] Therefore, the following PPE is mandatory:

e Gloves: Use chemical-resistant gloves, such as nitrile.
o Eye Protection: Wear safety glasses or goggles.
e Lab Coat: A standard laboratory coat should be worn.

» Respiratory Protection: Work in a well-ventilated area. If the potential for dust formation
exists, a dust mask or respirator is recommended.[3]

Quantitative Data Summary

The following table summarizes key quantitative data for 6-Methylflavone, compiled from
various suppliers.[4]
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Property Value

Molecular Formula C16H1202

Molecular Weight 236.27 g/mol

CAS Number 29976-75-8

Appearance White to beige powder or crystalline solid
Melting Point 119-122 °C

Purity >98% (HPLC)

Solubility DMSO: 2 mg/mL (clear, warmed)
Storage Temperature 2-8°C

Step-by-Step Disposal Protocol

The recommended method for the disposal of 6-Methylflavone is through a licensed
professional waste disposal service.[3] Treat all 6-Methylflavone waste as hazardous chemical
waste and adhere to the following protocol.[5]

1. Waste Segregation and Collection:

 |solate 6-Methylflavone waste from other chemical waste streams to prevent inadvertent
reactions.

o Collect all waste, including pure 6-Methylflavone and any contaminated materials (e.g.,
weighing paper, pipette tips, gloves), in a designated and clearly labeled hazardous waste
container.[5]

2. Containerization:

o Use a container made of a material compatible with 6-Methylflavone that is in good
condition and has a secure lid.

e The container must be clearly labeled with "Hazardous Waste" and the full chemical name,
"6-Methylflavone".[3][5]
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Indicate the approximate quantity of the waste and note any associated hazards, such as
“Irritant”.[5]

3. Storage:

o Store the sealed hazardous waste container in a designated satellite accumulation area. This
area should be secure and away from general laboratory traffic.

4. Professional Disposal:

o Arrange for the collection and disposal of the hazardous waste through your institution's
certified hazardous waste management service.[5] Adherence to local, state, and federal
regulations is mandatory.

Spill Management Procedures

In the event of a 6-Methylflavone spill, immediate and appropriate action is necessary to
minimize exposure and environmental contamination.

o Evacuate and Ventilate: Ensure the spill area is well-ventilated. For large spills or those in
poorly ventilated spaces, evacuate all non-essential personnel.[3]

o Wear Appropriate PPE: Before attempting to clean the spill, don the required personal
protective equipment as outlined above.[3]

e Containment and Cleanup:
o For solid spills, carefully sweep or scoop the material to avoid creating dust.

o Place all contaminated materials and cleanup debris into a sealed, labeled hazardous
waste container.

o Wash the affected area with soap and water, collecting the contaminated water as
hazardous waste.[3]

» Disposal of Cleanup Waste: All materials used for the cleanup must be disposed of as
hazardous waste following the procedures detailed above.[3]
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Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 6-
Methylflavone.
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Start: 6-Methylflavone Waste Generated

l

Wear Appropriate PPE:
- Chemical-resistant gloves
- Safety glasses/goggles
- Lab coat

Arrange for Professional Disposal:
Contact certified hazardous waste service

End: Compliant Disposal

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of 6-Methylflavone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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